1-((6-Hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(3-methoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H21N5O3S/c1-26-13-4-2-3-12(9-13)14(22-7-5-11(6-8-22)16(19)24)15-17(25)23-18(27-15)20-10-21-23/h2-4,9-11,14,25H,5-8H2,1H3,(H2,19,24)
• InChI Key: YPOVVHIGUCEQEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C2=C(N3C(=NC=N3)S2)O)N4CCC(CC4)C(=O)N
• Molecular Formula: C18H21N5O3S
• Molecular Weight: 387.5 g/mol

Description

1-((6-Hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H21N5O3S and its molecular weight is 387.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study has synthesized a new series of thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine derivatives, showing significant biological activity against various microorganisms. This suggests the compound's framework could be beneficial in developing new antimicrobial agents (M. Suresh, P. Lavanya, C. Rao, 2016).

Antimicrobial Activity

Research into 1,2,4-triazol-3-one derivatives indicates potential antimicrobial applications. These compounds have been evaluated for their activity against a range of microorganisms, highlighting their potential as leads in antimicrobial therapy development (Seda Fandaklı, Serap Başoğlu, H. Bektaş, Meltem Yolal, A. Demirbaş, S. Karaoglu, 2012).

Anti-Inflammatory and Analgesic Agents

Another study focused on the synthesis of novel benzodifuranyl and triazine derivatives derived from visnaginone and khellinone, exhibiting COX-2 inhibitory, analgesic, and anti-inflammatory activities. This work demonstrates the compound's structural utility in designing new therapeutic agents with potential benefits in treating inflammation and pain (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Biological and Antioxidant Activity

Derivatives of triazolopyrimidines have been synthesized and evaluated for their biological and antioxidant activities, illustrating the diverse pharmacological potential of these compounds and highlighting the importance of such structures in drug discovery (V. P. Gilava, P. Patel, H. Ram, J. H. Chauhan, 2020).